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Compound of Interest

Compound Name: Hexacyanocobaltate (III)

Cat. No.: B231229 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This document provides immediate and essential safety protocols,

operational guidance, and disposal plans for Hexacyanocobaltate (III), ensuring a secure

laboratory environment.

Chemical Identifier:

Name: Potassium Hexacyanocobaltate (III)

Synonyms: Potassium cobalticyanine, Cobalt potassium cyanine, Tripotassium

hexacyanocobaltate[1][2]

CAS Number: 13963-58-1[1][2]

Hazard Identification and Health Effects
Hexacyanocobaltate (III) is a hazardous substance that requires careful handling.[3] It is

harmful if swallowed, inhaled, or absorbed through the skin.[1][3][4] The material may cause

irritation to the skin, eyes, and respiratory tract.[1] It is also classified as a cancer suspect agent

and a skin sensitizer.[1][4] Contact with acids can liberate highly toxic hydrogen cyanide gas.[3]

Potential Health Effects:

Inhalation: Harmful if inhaled, may cause respiratory tract irritation.[1]
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Skin Contact: Harmful if absorbed through the skin, may cause skin irritation and

sensitization.[1][3][4]

Eye Contact: May cause eye irritation.[1]

Ingestion: Harmful if swallowed, may cause irritation of the digestive tract.[1]

Chronic Exposure: Classified as a Group 2B carcinogen (possibly carcinogenic to humans)

by IARC.[3]

Occupational Exposure Limits
Adherence to established occupational exposure limits is critical to minimize health risks.

Jurisdiction Component Limit Value Type

ACGIH
Cobalt and inorganic

compounds, as Co
0.02 mg/m³ TWA

NIOSH Cyanides, as CN 5 mg/m³ Ceiling

OSHA Cyanides, as CN 5 mg/m³ TWA

Source: PubChem CID 159709, Santa Cruz Biotechnology MSDS. TWA (Time-Weighted

Average), Ceiling (should not be exceeded at any time).

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Hexacyanocobaltate (III) to prevent exposure.

Eye and Face Protection: Chemical safety goggles and a face shield should be worn where

there is a potential for splashes or dust.[5][6][7]

Skin Protection:

A lab coat or chemical-resistant apron is required.[5][8]

Wear impervious gloves, such as nitrile or neoprene. Double gloving is recommended.[5]

[6][9] Always check gloves for tears or leaks before use.[6]
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Respiratory Protection: All handling of solid Hexacyanocobaltate (III) that may generate

dust, and any reactions that could produce hydrogen cyanide gas, must be conducted in a

certified chemical fume hood.[1][6][10] If a fume hood is not available or insufficient, a

NIOSH-approved respirator with appropriate cartridges for cyanides and dusts should be

used.

Footwear: Closed-toe shoes must be worn in the laboratory.[5]

Experimental Protocol: Safe Handling of
Hexacyanocobaltate (III)
This protocol outlines the essential steps for the safe handling of Hexacyanocobaltate (III) in a

laboratory setting.

1. Preparation and Planning:

Review the Safety Data Sheet (SDS) for Potassium Hexacyanocobaltate (III) before
starting any work.[8]
Establish a designated work area within a certified chemical fume hood.[5][6] Clearly label
the area with a warning sign for cyanide compounds.[5]
Ensure that an emergency eyewash station and safety shower are accessible and have
been recently tested.[1][5]
Never work alone when handling cyanide compounds. A "buddy system" ensures that
someone is available to provide aid in case of an emergency.[6]
Keep acids and strong oxidizing agents away from the designated work area to prevent the
release of hydrogen cyanide gas.[1][2]

2. Handling and Use:

Don the appropriate PPE as outlined above.
When weighing the solid compound, perform this task within the chemical fume hood to
minimize dust inhalation.[10] If the balance cannot be placed inside the hood, tare a sealed
container, add the chemical inside the hood, seal the container, and then weigh it.[10]
When preparing solutions, add the solid Hexacyanocobaltate (III) to the solvent slowly.
Handle all transfers and manipulations of the compound and its solutions within the fume
hood.
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3. Spill and Emergency Procedures:

Minor Spill (within fume hood):
Wearing appropriate PPE, clean up the spill using absorbent pads for liquids or by carefully
sweeping up solids to avoid generating dust.[10]
Wipe the area with a pH 10 buffer solution, followed by a freshly prepared 10% bleach
solution, and then a final water rinse.[5][9]
Collect all cleanup materials in a sealed, labeled hazardous waste container.[10]
Major Spill (outside fume hood):
Evacuate the area immediately and alert others.[6]
Close the laboratory doors and prevent entry.
Contact your institution's emergency response team (e.g., Environmental Health & Safety).
Exposure:
Skin: Immediately flush the affected area with copious amounts of water for at least 15
minutes while removing contaminated clothing.[1][5]
Eyes: Immediately flush eyes with water for at least 15 minutes at an emergency eyewash
station.[1][5]
Inhalation: Move the affected person to fresh air immediately.[1]
Ingestion: Do not induce vomiting. If the person is conscious, give 2-4 cups of milk or water.
[1]
In all cases of exposure, seek immediate medical attention and provide the SDS to the
medical personnel.[1][8]

4. Waste Disposal:

All waste containing Hexacyanocobaltate (III), including contaminated PPE, glassware, and
solutions, must be disposed of as hazardous waste.[3][5]
Segregate cyanide-containing waste into dedicated, clearly labeled, and sealed containers.
[5] Do not mix with other waste streams, especially acidic waste.
Follow your institution's specific procedures for hazardous waste pickup and disposal.
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Caption: Workflow for the safe handling of Hexacyanocobaltate (III).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hexacyanocobaltate-iii]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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